Cas no 2229114-14-9 (2-(2,3-dimethoxyphenyl)-2-methyloxirane)

• Product Name: 2-(2,3-dimethoxyphenyl)-2-methyloxirane
• CAS No: 2229114-14-9
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5953690
• PubChem ID: 165663116
• Update Time: 2025-10-28

2-(2,3-dimethoxyphenyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dimethoxyphenyl)-2-methyloxirane
• 2229114-14-9
• EN300-1816316

• Inchi： 1S/C11H14O3/c1-11(7-14-11)8-5-4-6-9(12-2)10(8)13-3/h4-6H,7H2,1-3H3
• InChI Key： TZFJPXYYVJCKLY-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1C=CC=C(C=1OC)OC

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 31Ų

Additional information on 2-(2,3-dimethoxyphenyl)-2-methyloxirane

2-(2,3-Dimethoxyphenyl)-2-Methyloxirane: A Comprehensive Overview

2-(2,3-Dimethoxyphenyl)-2-methyloxirane, also known by its CAS registry number CAS No. 2229114-14-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a substituted phenyl group with an oxirane (epoxide) ring. The presence of methoxy groups on the aromatic ring and a methyl group on the epoxide makes it a versatile molecule with potential applications in drug design and material science.

The molecular structure of 2-(2,3-dimethoxyphenyl)-2-methyloxirane is defined by its core epoxide ring, which is a three-membered cyclic ether. The epoxide group is attached to a phenyl ring that is substituted with two methoxy groups at the 2 and 3 positions. Additionally, a methyl group is attached to the same carbon as the epoxide oxygen, giving the molecule its distinctive configuration. This structure not only imparts stability to the compound but also provides reactive sites for various chemical transformations.

Recent studies have highlighted the potential of epoxides like 2-(2,3-dimethoxyphenyl)-2-methyloxirane in medicinal chemistry. The compound's ability to undergo nucleophilic ring-opening reactions makes it a valuable intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its use in constructing complex natural product analogs and drug candidates with anti-inflammatory and anticancer properties.

In terms of synthesis, 2-(2,3-dimethoxyphenyl)-2-methyloxirane can be prepared through various methods, including oxidation of diols or direct epoxidation of alkenes. One efficient approach involves the use of peracids as oxidizing agents under controlled conditions. The reaction conditions are critical to ensure high yield and selectivity, particularly when dealing with substituted aromatic systems.

The compound's physical properties are also worth noting. It has a melting point of approximately 50°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in organic synthesis and formulation development.

From an application standpoint, 2-(2,3-dimethoxyphenyl)-2-methyloxirane has shown promise in several areas. In drug discovery, it serves as a building block for constructing bioisosteres and mimics of natural products. Its epoxide functionality allows for the creation of strained rings that can mimic the structural features of biologically active compounds.

In addition to its role in medicinal chemistry, this compound has potential applications in polymer science. The epoxide group can participate in polymerization reactions, leading to the formation of thermosetting resins or high-performance polymers with tailored properties. Recent advancements in green chemistry have also explored the use of this compound in environmentally friendly polymer formulations.

The latest research on CAS No. 2229114-14-9 has focused on its biological activity and mechanism of action. Studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways. Furthermore, preliminary data suggest that certain analogs may possess anticancer activity by targeting specific oncogenic pathways.

In conclusion, 2-(2,3-dimethoxyphenyl)-2-methyloxirane, or CAS No. 2229114-14-9, is a multifaceted compound with significant potential across various scientific domains. Its unique structure and reactivity make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new applications and mechanisms of action for this compound, its role in advancing scientific knowledge and technological innovation will undoubtedly grow.